Cas no 1805351-78-3 (4-Bromo-3-(difluoromethyl)-5-methoxypyridine-2-methanol)

• Product Name: 4-Bromo-3-(difluoromethyl)-5-methoxypyridine-2-methanol
• CAS No: 1805351-78-3
• MF: C₈H₈BrF₂NO₂
• MW: 268.055428504944
• CID: 4863255
• Update Time: 2025-05-24

4-Bromo-3-(difluoromethyl)-5-methoxypyridine-2-methanol Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-3-(difluoromethyl)-5-methoxypyridine-2-methanol

• Inchi： 1S/C8H8BrF2NO2/c1-14-5-2-12-4(3-13)6(7(5)9)8(10)11/h2,8,13H,3H2,1H3
• InChI Key： MDZQVQMEFHIVNK-UHFFFAOYSA-N
• SMILES： BrC1C(=CN=C(CO)C=1C(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 185
• XLogP3: 1.3
• Topological Polar Surface Area: 42.4

Additional information on 4-Bromo-3-(difluoromethyl)-5-methoxypyridine-2-methanol

Introduction to 4-Bromo-3-(difluoromethyl)-5-methoxypyridine-2-methanol (CAS No. 1805351-78-3) and Its Emerging Applications in Chemical Biology

4-Bromo-3-(difluoromethyl)-5-methoxypyridine-2-methanol, identified by the Chemical Abstracts Service Number (CAS No.) 1805351-78-3, is a specialized heterocyclic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their diverse biological activities and utility in drug development. The structural features of 4-Bromo-3-(difluoromethyl)-5-methoxypyridine-2-methanol, including its bromo, difluoromethyl, and methoxy substituents, contribute to its unique chemical properties and potential applications in synthetic chemistry and medicinal chemistry.

The presence of a bromine atom at the 4-position enhances the electrophilicity of the pyridine ring, making it a valuable intermediate for cross-coupling reactions such as Suzuki-Miyaura, Heck, and Buchwald-Hartwig couplings. These reactions are fundamental in constructing complex molecular architectures, which are often required in the synthesis of bioactive molecules. Additionally, the difluoromethyl group is a key pharmacophore that has been extensively studied for its ability to improve metabolic stability, binding affinity, and pharmacokinetic profiles of drug candidates. The methoxy group at the 5-position further modulates the electronic properties of the ring, influencing reactivity and biological interactions.

In recent years, 4-Bromo-3-(difluoromethyl)-5-methoxypyridine-2-methanol has been explored in various research avenues, particularly in the development of small-molecule inhibitors for therapeutic targets. For instance, pyridine derivatives have shown promise as kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The structural motif of this compound resembles several known bioactive molecules, suggesting its potential as a scaffold for novel drug candidates. Specifically, studies have highlighted its utility in designing inhibitors targeting tyrosine kinases, where the bromo and difluoromethyl groups serve as key recognition elements for binding to active sites.

Moreover, the compound has been utilized in the synthesis of probes for biochemical assays. The methoxy group at the 2-position can be further functionalized to introduce spectroscopic tags or reactive handles, enabling researchers to study protein-protein interactions or metabolic pathways with high precision. Recent advancements in click chemistry have also leveraged 4-Bromo-3-(difluoromethyl)-5-methoxypyridine-2-methanol as a precursor for generating bioluminescent or fluorescent probes. These probes are invaluable tools in cellular imaging and high-throughput screening assays, providing insights into biological processes at the molecular level.

The pharmaceutical industry has been particularly interested in exploring derivatives of 4-Bromo-3-(difluoromethyl)-5-methoxypyridine-2-methanol for their potential as antiviral agents. The pyridine core is a common feature in many antiviral drugs due to its ability to interact with viral enzymes and proteins. Researchers have hypothesized that modifications at the 3- and 5-positions could enhance binding affinity to viral targets while minimizing off-target effects. Preliminary computational studies suggest that analogs of this compound may exhibit inhibitory activity against RNA-dependent RNA polymerases found in certain viruses.

Synthetic methodologies have also seen significant advancements with the use of 4-Bromo-3-(difluoromethyl)-5-methoxypyridine-2-methanol as an intermediate. Transition-metal-catalyzed reactions have enabled efficient functionalization at multiple sites within the pyridine ring, allowing for rapid diversification of molecular structures. For example, palladium-catalyzed borylation followed by Suzuki coupling has been employed to introduce aryl groups at positions adjacent to existing substituents. Such strategies have streamlined the synthesis of complex derivatives while maintaining high regioselectivity.

The environmental impact of using such compounds has also been considered in recent research. Efforts have been made to develop greener synthetic routes that minimize waste and hazardous byproducts. Solvent-free reactions and catalytic methods have been explored as alternatives to traditional organic synthesis protocols. These approaches align with broader sustainability goals within the chemical industry and ensure that future applications of 4-Bromo-3-(difluoromethyl)-5-methoxypyridine-2-methanol are environmentally responsible.

Future directions in research may focus on expanding the scope of applications for this compound by exploring its behavior under different reaction conditions or in novel biological systems. For instance, investigating its interactions with bacterial enzymes could open up avenues for developing novel antibiotics or antimicrobial agents. Additionally, its potential use as a ligand in metal-mediated catalysis remains an untapped area that could yield innovative synthetic transformations.

In conclusion,4-Bromo-3-(difluoromethyl)-5-methoxypyridine-2-methanol (CAS No. 1805351-78-3) is a versatile compound with significant potential in chemical biology and pharmaceutical research. Its unique structural features make it a valuable building block for drug discovery efforts targeting various diseases. As synthetic methodologies continue to evolve and our understanding of biological systems deepens,4-Bromo-3-(difluoromethyl)-5-methoxypyridine-2-methanol is poised to play an increasingly important role in advancing both academic research and industrial applications.